2-((7-acetyl-3-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-[(11-acetyl-4-benzyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C26H23ClN4O3S2/c1-16(32)30-11-10-20-21(14-30)36-24-23(20)25(34)31(13-17-6-3-2-4-7-17)26(29-24)35-15-22(33)28-19-9-5-8-18(27)12-19/h2-9,12H,10-11,13-15H2,1H3,(H,28,33)
• InChI Key: NGNKLHVCHPSANI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC(=CC=C4)Cl)CC5=CC=CC=C5
• Molecular Formula: C26H23ClN4O3S2
• Molecular Weight: 539.1 g/mol

Description

2-((7-acetyl-3-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C26H23ClN4O3S2 and its molecular weight is 539.07. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues of Carcinogens

Research on thiophene analogues, structurally related to various carcinogens, has been conducted to evaluate their potential carcinogenicity. The study synthesized thiophene analogues of benzidine and 4-aminobiphenyl, evaluating them in vitro for carcinogenic potential. Although these compounds showed activity profiles consistent with known chemistry indicating potential carcinogenicity, their chemical and biological behavior suggested doubts about their ability to elicit tumors in vivo. This research highlights the importance of evaluating structural analogues of known compounds for potential biological activities, including carcinogenicity, and the limitations of in vitro predictions for in vivo outcomes (Ashby et al., 1978).

Developments in Antithrombotic Drug Synthesis

Another study reviewed the synthetic methodologies of (S)-clopidogrel, a potent antithrombotic and antiplatelet drug. This review detailed the synthetic approaches reported in the literature, discussing the advantages and disadvantages of each method. The focus on the synthetic pathways of such medically significant compounds underscores the importance of chemical synthesis in developing therapeutic agents (Saeed et al., 2017).

Hybrid Catalysts in Medicinal Chemistry

Research on the application of hybrid catalysts for synthesizing medicinally relevant scaffolds, such as pyrano[2,3-d]pyrimidine, illustrates the role of catalysis in developing compounds with potential pharmaceutical applications. This review covered synthetic pathways employing various catalysts, emphasizing the importance of catalysis in the efficient synthesis of complex molecules with broad applicability in medicinal chemistry (Parmar et al., 2023).